Cas no 2138119-80-7 (3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2138119-80-7
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 5921673
• PubChem ID: 165500514
• Update Time: 2025-10-30

3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 3-(2-bromophenyl)-, 1-(1,1-dimethylethyl) este…
• 1,3-Pyrrolidinedicarboxylic acid, 3-(2-bromophenyl)-, 1-(1,1-dimethylethyl) ester
• 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• 3-(2-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-1177906
• 2138119-80-7

• Inchi： 1S/C16H20BrNO4/c1-15(2,3)22-14(21)18-9-8-16(10-18,13(19)20)11-6-4-5-7-12(11)17/h4-7H,8-10H2,1-3H3,(H,19,20)
• InChI Key： UBCFBZFWFYZLMA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=CC=C2Br)(C(O)=O)C1

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 479.8±45.0 °C(Predicted)
• pka: 3.80±0.20(Predicted)

Additional information on 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2138119-80-7)

3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid, with the chemical formula C₁₄H₁₇BrNO₄, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both a bromophenyl group and a tert-butoxycarbonyl (Boc) protecting group makes it a valuable intermediate in the development of various therapeutic agents.

The bromophenyl moiety is particularly noteworthy as it introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This feature is highly advantageous in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired pharmacological properties. Additionally, the tert-butoxycarbonyl group serves as an effective protecting group for the carboxylic acid functionality, ensuring stability during synthetic transformations while maintaining reactivity in other parts of the molecule.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. The pyrrolidine core structure of 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has shown promise in this area. Studies have demonstrated that pyrrolidine derivatives can interact with specific neurotransmitter receptors, potentially leading to the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The bromophenyl substituent further enhances its utility by allowing for selective modifications that can fine-tune receptor binding affinity and selectivity.

The compound's relevance extends beyond neurological applications. It has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid into drug design, researchers can develop molecules that specifically inhibit aberrant kinase activity, thereby offering new therapeutic strategies.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that the bromophenyl and tert-butoxycarbonyl groups contribute to favorable interactions with biological targets, enhancing binding affinity and reducing off-target effects. These insights have guided the optimization of lead compounds into more effective drug candidates. Additionally, green chemistry principles have been integrated into synthetic routes involving this intermediate, emphasizing sustainability and reducing environmental impact.

The versatility of 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is also evident in its role as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The compound's structure allows for modifications that can emulate peptide scaffolds while avoiding issues such as rapid degradation or immunogenicity. This has opened new avenues for drug development, particularly in areas where peptide-based therapies face limitations.

In conclusion, 3-(2-bromophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2138119-80-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules across various therapeutic domains. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.